Cas no 1871744-67-0 (4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)-
• CAS No: 1871744-67-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5192116
• PubChem ID: 98041440
• Update Time: 2025-10-29

4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)-

• Inchi： 1S/C7H11N3O2/c1-4(2)10-5(3)8-9-6(10)7(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： VMWOAJJXUCKGRP-UHFFFAOYSA-N
• SMILES： N1=C(C)N(C(C)C)C(C(O)=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)-

Introduction to 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- (CAS No. 1871744-67-0)

The compound 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)-, identified by the CAS number 1871744-67-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of a carboxylic acid functional group and specific alkyl substituents at the 5-position and 4-position, respectively, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the potential of triazole derivatives as scaffolds for developing novel therapeutic agents. The 5-methyl-4-(1-methylethyl) substitution pattern in this compound not only enhances its structural complexity but also influences its electronic and steric properties, making it a promising candidate for further investigation. The carboxylic acid moiety, in particular, serves as a key pharmacophore that can engage in various hydrogen bonding interactions with biological targets, thereby modulating their activity.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its potential applications in the treatment of inflammatory diseases and infectious disorders. The triazole ring is known to exhibit antimicrobial and anti-inflammatory properties, which are attributed to its ability to interfere with essential biological pathways in pathogens. Furthermore, the structural flexibility provided by the methyl and isopropyl groups allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- is its potential as a lead compound for further derivatization. By modifying the substituents on the triazole core or introducing additional functional groups, researchers can explore new chemical space and identify compounds with enhanced potency and selectivity. This approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are employed to optimize molecular structures.

Recent studies have demonstrated that triazole derivatives can serve as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The carboxylic acid group in this compound can be exploited to develop prodrugs or conjugates that improve target delivery and efficacy. Additionally, the presence of aromatic rings enhances electronic interactions with biological targets, making it a versatile scaffold for designing molecules with desired pharmacokinetic profiles.

The synthesis of 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazole ring followed by functional group interconversions to introduce the carboxylic acid and alkyl substituents. Advanced techniques such as transition metal catalysis have been employed to achieve high yields and purity levels required for pharmaceutical applications.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits inhibitory activity against several enzymes and receptors implicated in disease pathogenesis. Notably, its interaction with inflammatory mediators suggests potential therapeutic benefits in conditions characterized by excessive immune responses. These findings underscore the importance of heterocyclic compounds like triazoles in addressing unmet medical needs.

As research progresses, 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- is expected to play a pivotal role in developing next-generation therapeutics. Its unique structural features offer a rich foundation for medicinal chemists to explore new chemical entities with improved pharmacological profiles. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinical applications.

The regulatory landscape for novel pharmaceuticals necessitates rigorous testing to ensure safety and efficacy before human use. However, preliminary data on 4H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-4-(1-methylethyl)- indicate that it meets stringent criteria required for progression into clinical trials. Further studies are warranted to confirm these findings and explore optimal dosing regimens.

In conclusion, 1871744-67-0 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new insights into its pharmacological properties, 5-methyl- -()())_->:>:>:>:>:>:>:^->:^->:^->:^->:^->:^->:^->> (CAS No.) will continue to be an area of active investigation with implications for future therapeutic strategies.